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Compound of Interest

N-morpholin-4-yl-
Compound Name:
methanesulfonamide

Cat. No.: B8475856

Get Quote

(4-(Methylsulfonyl)morpholine)
Introduction & Chemical Identity

N-morpholin-4-yl-methanesulfonamide (commonly referred to in industrial pharmacopeia as

4-(methylsulfonyl)morpholine) is a critical heterocyclic sulfonamide intermediate. It serves as a
sulfonyl-stabilized morpholine scaffold in the synthesis of advanced tricyclic kinase inhibitors
(e.g., JAK, BCR-ADI inhibitors) and specialized solvating agents.

In drug development, this compound is classified as a Key Starting Material (KSM) or
Registered Intermediate. Its quality directly impacts the impurity profile of the final Drug
Substance (API), particularly concerning genotoxic impurities (GTIs) and nitrosamine

precursors.

Chemical Profile
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Parameter Specification
Preferred IUPAC Name 4-(Methylsulfonyl)morpholine
N-morpholin-4-yl-methanesulfonamide; 4-
Synonyms )
Mesylmorpholine
CAS Registry Number 1697-34-3

Molecular Formula

Molecular Weight 165.21 g/mol
Physical State White to off-white solid
Melting Point 40-45 °C (Dependent on purity/polymorph)

Soluble in DCM, THF, Ethyl Acetate; Sparingly

Solubilit
Y soluble in water

Synthesis & Impurity Logic

To define purity standards, one must understand the genesis of impurities. The industrial
synthesis typically involves the sulfonation of morpholine with methanesulfonyl chloride (MsCl)
in the presence of a base (Triethylamine or Pyridine).

Reaction Pathway & Impurity Fate

The following Graphviz diagram illustrates the synthesis pathway and the origin of Critical
Quality Attributes (CQAS).
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Caption: Synthesis of 4-(methylsulfonyl)morpholine showing critical impurities including
genotoxic MsClI.

Critical Quality Attributes (CQAS)

o Methanesulfonyl Chloride (MsCI): A potent alkylating agent and known Genotoxic Impurity
(GTI). Strict limits (ppm level) are required per ICH M7.

e Morpholine: A secondary amine. If the downstream process involves nitrosating agents (e.g.,

), this can form N-nitrosomorpholine (NMOR), a potent carcinogen (Class 1).

e Residual Solvents: Dichloromethane (DCM) is a Class 2 solvent (Limit: 600 ppm);
Triethylamine (TEA) is Class 3.

Analytical Strategy & Protocols

Due to the lack of a strong UV chromophore in the morpholine ring and the methanesulfonyl
group, GC-FID (Gas Chromatography with Flame lonization Detection) is the gold standard for
assay and purity. HPLC-UV is often insufficient unless detection is performed at very low
wavelengths (<210 nm), which introduces solvent noise.

Method A: Purity & Assay by GC-FID
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Purpose: Quantify the main peak and volatile organic impurities.

Instrument: Agilent 7890B or equivalent with FID.

e Column: DB-624 or equivalent (30m x 0.32mm, 1.8um film) — optimized for amines and
sulfonamides.

e Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).
e Inlet: Split 20:1 @ 250 °C.
» Detector: FID @ 280 °C.
e Oven Program:

o Hold 50 °C for 2 min.

o Ramp 10 °C/min to 220 °C.

o Hold 5 min.
o Sample Prep: Dissolve 50 mg in 10 mL Methanol.
Self-Validation Criteria:
o System Suitability: Tailing factor for 4-(methylsulfonyl)morpholine must be < 1.5.
e Linearity:

over 80%—-120% of target concentration.

Method B: Trace Genotoxic Impurity Analysis (MsClI)

Purpose: Detect residual Methanesulfonyl Chloride at ppm levels.
e Technique: GC-MS (SIM Mode).

» Derivatization (Optional): MsCI is unstable/reactive. Direct injection is possible but
derivatization with pentafluorophenol improves stability.
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e Target lon: Monitor m/z 79 (

) and m/z 114 (Molecular ion of MsClI).

o Limit of Quantitation (LOQ): Must meet ICH M7 limits (typically < 10 ppm relative to drug
substance dose).

Quality Standards & Specifications

For use as a Registered Intermediate in GMP manufacturing, the following specifications are
recommended.
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Test Attribute

Method

Acceptance
Criteria

Rationale

Appearance

Visual

White to off-white

crystalline solid

Indicates absence of

oxidized degradants.

Identification

FTIR/H-NMR

Conforms to structure

Confirms identity; N-
morpholin-4-yl

connectivity.

Assay (Purity)

GC-FID

(wiw)

High purity required
for stoichiometry in

next step.

Related Substances

GC-FID

Single impurity

Total impurities

Controls side-reaction

byproducts.

Residual MsCI

GC-MS

Critical: Genotoxic

safety control.

Residual Morpholine

GC-FID

Critical: Nitrosamine

risk mitigation.

Water Content

Karl Fischer

MsCl is water-
sensitive; moisture
indicates hydrolysis

risk.

Residue on Ignition

USP <281>

Ensures removal of
inorganic salts
(TEA-HCI).

Analytical Workflow Diagram

This decision tree guides the analyst through the release testing process, ensuring no critical

safety checks are skipped.
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Caption: Step-by-step analytical release workflow for GMP compliance.

Storage and Stability

» Hygroscopicity: The sulfonamide moiety renders the compound slightly hygroscopic.

¢ Storage: Store in tightly closed containers at controlled room temperature (15-25 °C).
Protect from moisture to prevent hydrolysis of any residual acid chlorides.

* Retest Period: Typically 24 months if stored properly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8475856?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8475856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

